2,2-Dimethylbut-3-enamide

• IUPAC Name: 2,2-dimethylbut-3-enamide
• InChI: InChI=1S/C6H11NO/c1-4-6(2,3)5(7)8/h4H,1H2,2-3H3,(H2,7,8)
• InChI Key: KDAWWBHNSCBKSW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=C)C(=O)N
• Molecular Formula: C6H11NO
• DSSTOX Substance ID: DTXSID70322786
• Molecular Weight: 113.16 g/mol
• CAS No.: 7472-48-2

Description

2,2-Dimethylbut-3-enamide is an α,β-unsaturated amide characterized by a four-carbon backbone with a double bond at the C3 position and two methyl groups at C2. It is synthesized via transition metal-catalyzed reactions, such as the ruthenium-catalyzed Heck-type alkenylation of alkyl bromides, as demonstrated in the preparation of its derivative, (E)-4-(4-methoxyphenyl)-2,2-dimethylbut-3-enamide (3d) .

Comparison with Similar Compounds

2,2-Dimethylbut-3-ynamide (CAS 164411-36-3)

Structural Differences :

• The ynamide variant replaces the double bond (C=C) in the enamide with a triple bond (C≡C) at the C3 position.
• Molecular formula: C6H9NO; Molecular weight: 111.14 g/mol .

Ethyl 2-Amino-3-methylbut-2-enoate (CAS 22078-04-2)

Structural Differences :

• Replaces the amide (-CONH2) group with an ester (-COOEt) and introduces an amino (-NH2) group at C2.
• Molecular formula: C7H13NO2; Molecular weight: 143.18 g/mol .

Properties and Reactivity :

• The ester group increases hydrophobicity compared to the polar amide. The amino group enables participation in hydrogen bonding and Schiff base formation.
• Key Distinction : The ester functionality shifts reactivity toward nucleophilic acyl substitution, unlike the enamide’s conjugation-driven reactions .

2-(Ethylamino)-N,N-Dimethylbutyramide (CAS 84803-61-2)

Structural Differences :

• Molecular formula: C8H18N2O (inferred); Molecular weight: 158.24 g/mol .

Research Findings and Implications

• Synthetic Utility : The unsaturated backbone of 2,2-dimethylbut-3-enamide enables participation in metal-catalyzed cross-couplings (e.g., Heck reactions), as demonstrated in . This contrasts with the saturated butyramide derivative, which lacks such reactivity .
• Electronic Effects : The ynamide’s triple bond provides greater electron deficiency, enhancing its use in [2+2] or [3+2] cycloadditions compared to the enamide’s double bond .
• Biological Relevance: Esters like Ethyl 2-amino-3-methylbut-2-enoate may exhibit better membrane permeability than polar amides, suggesting divergent applications in drug design .